N-(benzo[c][1,2,5]thiadiazol-4-yl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(benzo[c][1,2,5]thiadiazol-4-yl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C15H17N5OS and its molecular weight is 315.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Benzodiazepine Research Insights
While the direct scientific research applications of the specified compound were not identified, insights from related benzodiazepine research may offer some context for potential applications in fields such as pharmacology, neurology, and toxicology:
Benzodiazepines in Clinical Toxicology : Studies have explored various benzodiazepines as psychoactive substances, focusing on their sedative effects and potential for abuse and intoxication. Research in clinical toxicology often investigates the mechanisms of action, toxic effects, and treatment options for intoxication with these compounds (Łukasik-Głębocka et al., 2016).
Pharmacokinetic Properties : Investigations into the metabolism and pharmacokinetics of benzodiazepines, including their detection in biological samples, contribute to understanding their absorption, distribution, metabolism, and excretion, which are crucial for developing therapeutic applications and managing overdose cases (Moosmann et al., 2013).
Comparative Efficacy in Sedation : Research comparing the efficacy and safety of different benzodiazepines and other sedatives in medical procedures provides insights into optimal sedation practices, highlighting considerations for drug selection based on patient safety, effectiveness, and recovery outcomes (Carlsson & Grattidge, 1995).
Therapeutic Alternatives for Specific Conditions : Studies exploring alternatives to traditional therapies for conditions such as essential tremor illustrate the potential for benzodiazepines and related compounds to offer new treatment options. Such research evaluates effectiveness, dosing, and side effects compared to established treatments (Gunal et al., 2000).
Properties
IUPAC Name |
N-(2,1,3-benzothiadiazol-4-yl)-3-(1,3,5-trimethylpyrazol-4-yl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N5OS/c1-9-11(10(2)20(3)17-9)7-8-14(21)16-12-5-4-6-13-15(12)19-22-18-13/h4-6H,7-8H2,1-3H3,(H,16,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQAMSJKWPVTYAJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C)C)CCC(=O)NC2=CC=CC3=NSN=C32 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N5OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.